1,1-cyclopropanedicarboxamide

• IUPAC Name: cyclopropane-1,1-dicarboxamide
• InChI: InChI=1S/C5H8N2O2/c6-3(8)5(1-2-5)4(7)9/h1-2H2,(H2,6,8)(H2,7,9)
• InChI Key: FEHLGOYZDFFMND-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C(=O)N)C(=O)N
• Molecular Formula: C5H8N2O2
• DSSTOX Substance ID: DTXSID00305784
• Molecular Weight: 128.13 g/mol
• CAS RN: 5813-85-4

Description

1,1-Cyclopropanedicarboxamide is a chemical compound with the molecular formula C5H8N2O2 and a molecular weight of 128.131. It is also known by other names such as cyclopropane-1,1-dicarboxamide and cyclopropane-1,1-diamide.

Molecular Structure Analysis

The molecular structure of 1,1-cyclopropanedicarboxamide consists of a cyclopropane ring with two carboxamide groups attached to the same carbon. The exact spatial arrangement of these groups can influence the compound’s chemical properties and reactivity.

Physical And Chemical Properties Analysis

1,1-Cyclopropanedicarboxamide has a density of 1.447g/cm3 and a boiling point of 493.3ºC at 760mmHg. Its exact mass is 128.05900 and it has a logP value of 0.13780.

Synthesis routes and methods I

Procedure details

N-(4-{[2-amino-6,7-bis(methyloxy)quinolin-4-yl]oxy}-3-fluorophenyl)-N′-fluorophenyl)cyclopropane-1,1-dicarboxamide was synthesized from 4-(4-amino-2-fluoro-phenoxy)-6,7-dimethoxy-quinolin-2-ylamine in a similar manner as N-(4-{[6,7-bis(methyloxy)-2-(methylthio)quinolin-4-yl]oxy}-3-fluorophenyl)-N′-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide. It was purified by preparatory HPLC using ammonium acetate and isolated as a white solid (4.0% yield). 1H NMR (DMSO-d6) δ 10.34 (s, 1H), 9.95 (s, 1H), 7.82 (d, 1H), 7.58 (m, 2H), 7.44 (d, 1H), 7.33 (t, 1H), 7.25 (s, 1H), 7.09 (t, 2H), 7.07 (s, 1H), 6.17 (br s, 2H), 5.66 (s, 1H), 3.79 (s, 3H), 3.77 (s, 3H), 1.40 (d, 4H). LCMS: m/z 535 (M+H)+.

Synthesis routes and methods II

Procedure details

1-((4-fluorophenyl)carbamoyl)cyclopropanecarbonyl chloride prepared via the procedure in Example 47 (0.13 g, 0.538 mmol), Example A9 (0.123 g, 0.414 mmol), and triethylamine (0.065 ml, 0.621 mmol) were dissolved in THF (3 ml). The mixture was stirred at RT for 30 min, filtered to remove triethylamine HCl, concentrated under reduced pressure and purified by silica gel column chromatography (MeOH/DCM) to obtain N-(2-fluoro-5-methyl-4-(2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yloxy)phenyl)-N′-4-fluorophenyl)cyclopropane-1,1-dicarboxamide (0.067 g, 32% yield). MS (ESI) m/z: 504.2 (M+H+).